Cas no 2172494-94-7 (7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate)

• Product Name: 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate
• CAS No: 2172494-94-7
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6250279
• PubChem ID: 165720426
• Update Time: 2025-10-29

7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate
• EN300-1612829
• 2172494-94-7

• Inchi： 1S/C11H11ClO3/c1-7(2)8-4-3-5-9(13)10(6-8)15-11(12)14/h3-7H,1-2H3
• InChI Key： HFVPBQVEHNZQAV-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C(C=CC=C(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate

Comprehensive Guide to 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate (CAS No. 2172494-94-7): Properties, Applications, and Market Insights

7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate (CAS No. 2172494-94-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique cycloheptatriene backbone and chloroformate functional group, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its applications due to its reactivity and potential in drug discovery.

The molecular structure of 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate features a seven-membered ring with conjugated double bonds, enhancing its stability and reactivity. The presence of the propan-2-yl (isopropyl) group adds steric bulk, influencing its interaction with other molecules. The chloroformate moiety is particularly noteworthy, as it is a key functional group in esterification and amidation reactions, making this compound valuable for constructing more complex chemical architectures.

In recent years, the demand for 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate has surged, driven by its applications in pharmaceutical intermediates and specialty chemicals. A trending topic in the chemical community is the development of sustainable synthesis methods for such intermediates, aligning with the global push toward green chemistry. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yields.

One of the most searched questions related to this compound is: "What are the synthetic routes for 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate?" The answer lies in multi-step organic transformations, often starting from readily available precursors like cycloheptatriene derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being investigated to optimize production efficiency.

Another hot topic is the compound's role in drug discovery. Its reactive chloroformate group allows for the facile introduction of pharmacophores, making it a valuable building block for medicinal chemists. Recent publications highlight its use in the synthesis of potential antiviral and anti-inflammatory agents, reflecting the growing interest in bioactive molecule development.

From a market perspective, 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and agrochemical sectors. The compound's niche applications contribute to its premium pricing, with suppliers emphasizing high purity and batch consistency. Industry reports suggest a steady growth trajectory, fueled by increasing R&D investments in small molecule therapeutics.

Handling and storage of 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate require standard laboratory precautions due to its moisture-sensitive nature. It is typically stored under inert atmospheres at controlled temperatures to maintain stability. These practical considerations are frequently addressed in technical datasheets and safety guidelines provided by manufacturers.

Looking ahead, innovations in catalytic functionalization and stereoselective synthesis are expected to further expand the utility of this compound. As the chemical industry continues to prioritize efficiency and sustainability, 7-oxo-3-(propan-2-yl)cyclohepta-1,3,5-trien-1-yl chloroformate will likely remain a focal point for both academic and industrial research.